Cas no 60-32-2 (6-Aminocaproic acid)

• Product Name: 6-Aminocaproic acid
• CAS No: 60-32-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00008238
• CID: 33755
• PubChem ID: 564
• Update Time: 2026-05-14

6-Aminocaproic acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminohexanoic acid
• 6-Aminocaproic acid, (6-Aminohexanoic acid)
• H-EAhx-OH
• H-6-Ahx-OH
• H-6-Aca-OH~epsilon-Aminocaproic acid~6-Aminohexanoic acid~EACA
• 6-Aminocaproic acid
• 6-Aminohexanoic Acid [for Biochemical Research]
• EACA
• Aminocaproic acid
• Hexanoic acid, amino-
• ε- AMinocaproic acid ε- AMinocaproic acid
• 4-aminobutyltrimethoxysilane
• 6-amino-hexanoic acid
• 6-amino-n-caproic acid
• 6-amino-n-hexanoic acid
• aminobutyltrimethoxysilane
• Aminohexanoic acid
• Epsilon-Amino-n-caproic Acid
• amicar
• Epsikapron
• Epsamon
• Capramol
• Caprocid
• EPSILON-AMINOCAPROIC ACID
• Hemocaprol
• Epsicapron
• Respramin
• Caprolisin
• Acepramin
• Amikar
• Hexanoic acid, 6-amino-
• Epsilcapramin
• Capracid
• Caplamin
• Acepramine
• Aminokapron
• Ipsilon
• Afibrin
• Atsemin
• Hemopar
• Hepin
• Epsilon S
• Aminocaproic
• Capralense
• epsilon-Leucine
• EACS
• epsilcapramine
• epsilon-Norleucine
• omega-Aminocaproic acid
• epsilon-Aminohexanoic acid
• 6-amino-hexanoic

• MDL： MFCD00008238
• Inchi： 1S/C6H13NO2/c7-5-3-1-2-4-6(8)9/h1-5,7H2,(H,8,9)
• InChI Key： SLXKOJJOQWFEFD-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O
• BRN： 906872

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3
• Topological Polar Surface Area: 63.3
• Molecular Weight: 131.17

Experimental Properties

• Color/Form: White foliar crystals. Odourless. It tastes bitter.
• Density: 1.03 g/mL at 20 °C
• Melting Point: 207-209 °C (dec.) (lit.)
• Boiling Point: 255.6℃ at 760 mmHg
• Flash Point: 207-209°C
• Refractive Index: 1.4870 (estimate)
• PH: 7.0-7.5 (50g/l, H2O, 20℃)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: dissolution
• PSA: 63.32000
• LogP: 1.29040
• Odor: ODORLESS, OR NEARLY SO
• Merck: 432
• pka: 4.373(at 25℃)
• Solubility: Soluble in water, slightly soluble in methanol, insoluble in ethanol and ether.

6-Aminocaproic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：MO6300000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in rats (g/kg): 7.0 i.p.; ~3.3 i.v. (Hallesy)
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 6-Aminocaproic acid

6-Aminocaproic Acid (CAS No 60-32-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

6-Aminocaproic acid, with the chemical identifier CAS No 60-32-2, is a vital compound in the realm of biochemical research and pharmaceutical development. This non-proteinogenic amino acid, structurally characterized by a six-carbon chain with an amine group at one end and a carboxylic acid group at the other, has garnered significant attention due to its multifaceted applications. Its unique molecular architecture makes it a versatile intermediate in synthetic chemistry, while its biological properties have positioned it as a key player in therapeutic interventions.

The significance of 6-Aminocaproic acid stems from its ability to inhibit the activity of certain enzymes, most notably plasmin, an enzyme critical in the degradation of fibrin during blood clotting. This property has been extensively leveraged in medical research to develop treatments for conditions associated with excessive fibrinolysis, such as hemorrhagic disorders. The compound's mechanism of action involves competitive binding to the active site of plasmin, thereby preventing its interaction with its natural substrate, fibrin.

In recent years, advancements in medicinal chemistry have highlighted the potential of 6-Aminocaproic acid as a precursor in the synthesis of more complex molecules. Its straightforward functional groups allow for easy modification, enabling researchers to create derivatives with enhanced pharmacological profiles. For instance, modifications at the amine or carboxylic acid terminus can yield compounds with altered solubility, bioavailability, or target specificity.

The pharmaceutical industry has recognized the therapeutic value of 6-Aminocaproic acid and has incorporated it into several clinical applications. Beyond its antifibrinolytic properties, studies have explored its potential in managing conditions like urinary tract infections and enuresis. The compound's ability to inhibit bacterial proteases has been investigated as a means to prevent the degradation of antibiotics within the urinary tract, thereby enhancing their efficacy.

Recent research has also delved into the role of 6-Aminocaproic acid in modulating inflammatory responses. Emerging evidence suggests that this amino acid can influence cytokine production and immune cell function, making it a candidate for therapeutic strategies targeting chronic inflammation. Its interaction with cellular signaling pathways has been a focal point for scientists aiming to develop novel anti-inflammatory agents.

The synthetic pathways for producing CAS No 60-32-2, or 6-Aminocaproic acid, have seen significant optimization over the years. Traditional methods often involve the reductive amination of γ-butyrolactone or the hydrolysis of caprolactam. However, modern approaches have focused on greener and more sustainable methods, such as enzymatic synthesis or biocatalytic processes. These innovations align with global efforts to minimize environmental impact while maintaining high yields and purity standards.

The commercial availability of 6-Aminocaproic acid is robust, with multiple manufacturers supplying high-purity grades suitable for both research and industrial applications. Quality control measures are stringent, ensuring that batches meet international standards set by organizations like the International Council for Harmonisation (ICH). This reliability is crucial for pharmaceutical companies that rely on consistent raw materials for drug formulation.

In academic research circles, CAS No 60-32-2 continues to be a cornerstone compound in biochemical studies. Its role in understanding metabolic pathways, enzyme kinetics, and molecular interactions provides invaluable insights into fundamental biological processes. Researchers often use it as a control substance in experiments designed to investigate the effects of other compounds on physiological systems.

The future prospects for 6-Aminocaproic acid are promising, with ongoing studies exploring new therapeutic applications and synthetic methodologies. The integration of computational chemistry and artificial intelligence is accelerating the discovery process by predicting novel derivatives with improved properties. Such interdisciplinary approaches are likely to unlock further potential in this versatile amino acid.

In conclusion, 6-Aminocaproic acid, identified by its CAS number 60-32-2, remains an indispensable tool in chemical and pharmaceutical sciences. Its broad applicability spans from inhibiting enzymatic activity to serving as a building block for complex molecules. As research progresses and new methodologies emerge, the significance of this compound is expected to grow even further.